![molecular formula C11H20N2O3 B6177935 methyl 3-[N-methyl-1-(1-methylpyrrolidin-2-yl)formamido]propanoate CAS No. 2103522-84-3](/img/no-structure.png)
methyl 3-[N-methyl-1-(1-methylpyrrolidin-2-yl)formamido]propanoate
Overview
Description
Methyl 3-[N-methyl-1-(1-methylpyrrolidin-2-yl)formamido]propanoate, also known as N-methyl-1-(1-methylpyrrolidin-2-yl)formamido]propanoic acid methyl ester, is an organic compound belonging to the class of carboxylic acid derivatives. It is a white powder that is soluble in water and alcohol. Its molecular formula is C8H17NO3 and its molecular weight is 175.22 g/mol. N-methyl-1-(1-methylpyrrolidin-2-yl)formamido]propanoic acid methyl ester has a wide range of applications in the pharmaceutical, food, and chemical industries.
Mechanism of Action
Methyl 3-[methyl 3-[N-methyl-1-(1-methylpyrrolidin-2-yl)formamido]propanoate(1-methylpyrrolidin-2-yl)formamido]propanoate acts as an intermediate in the synthesis of various drugs and food additives. It is also used in the synthesis of compounds with anti-inflammatory and analgesic properties. The mechanism of action of the compound is not fully understood. However, it is believed that the compound acts by interfering with the metabolism of certain enzymes and proteins in the body.
Biochemical and Physiological Effects
Methyl 3-[methyl 3-[N-methyl-1-(1-methylpyrrolidin-2-yl)formamido]propanoate(1-methylpyrrolidin-2-yl)formamido]propanoate has been found to have various biochemical and physiological effects on the body. It has been found to have anti-inflammatory and analgesic properties, as well as antibacterial, antifungal, and antiviral properties. It has also been found to have an inhibitory effect on the production of certain enzymes and proteins in the body. Furthermore, it has been found to have an inhibitory effect on the growth of certain cancer cells.
Advantages and Limitations for Lab Experiments
Methyl 3-[methyl 3-[N-methyl-1-(1-methylpyrrolidin-2-yl)formamido]propanoate(1-methylpyrrolidin-2-yl)formamido]propanoate has several advantages and limitations when used in laboratory experiments. One of the main advantages is its low cost and availability. It is also relatively easy to synthesize and is stable in aqueous solutions. However, it is not suitable for use in high-temperature or high-pressure experiments. It is also not suitable for use in experiments involving the synthesis of compounds with high molecular weights.
Future Directions
Methyl 3-[methyl 3-[N-methyl-1-(1-methylpyrrolidin-2-yl)formamido]propanoate(1-methylpyrrolidin-2-yl)formamido]propanoate has a wide range of potential applications in the pharmaceutical, food, and chemical industries. It has the potential to be used in the synthesis of compounds with anti-inflammatory and analgesic properties, as well as compounds with antibacterial, antifungal, and antiviral properties. It also has the potential to be used in the synthesis of compounds that can be used to treat various diseases such as cancer, diabetes, and hypertension. Furthermore, it has the potential to be used in the synthesis of compounds with high molecular weights. Finally, it has the potential to be used in the synthesis of compounds with improved solubility and stability.
Synthesis Methods
Methyl 3-[methyl 3-[N-methyl-1-(1-methylpyrrolidin-2-yl)formamido]propanoate(1-methylpyrrolidin-2-yl)formamido]propanoate can be synthesized from the reaction of 1-methylpyrrolidin-2-yl formamide and methyl 3-chloropropionate in the presence of sodium hydroxide. The reaction is carried out in an aqueous solution at a temperature of 60-70°C for a period of 2-3 hours. The reaction produces a white precipitate that is then filtered and washed with water. The crude product is then purified by recrystallization from a mixture of ethyl acetate and hexane.
Scientific Research Applications
Methyl 3-[methyl 3-[N-methyl-1-(1-methylpyrrolidin-2-yl)formamido]propanoate(1-methylpyrrolidin-2-yl)formamido]propanoate has been widely used in the pharmaceutical and food industries as an intermediate in the synthesis of various drugs and food additives. It has also been used in the synthesis of compounds with antibacterial, antifungal, and antiviral properties. Furthermore, it has been used in the synthesis of compounds with anti-inflammatory and analgesic properties. It has also been used in the synthesis of compounds that can be used to treat various diseases such as cancer, diabetes, and hypertension.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-[N-methyl-1-(1-methylpyrrolidin-2-yl)formamido]propanoate involves the reaction of N-methyl-1-(1-methylpyrrolidin-2-yl)formamide with methyl 3-bromopropanoate, followed by hydrolysis of the resulting ester.", "Starting Materials": [ "N-methyl-1-(1-methylpyrrolidin-2-yl)formamide", "Methyl 3-bromopropanoate" ], "Reaction": [ "Step 1: N-methyl-1-(1-methylpyrrolidin-2-yl)formamide is reacted with methyl 3-bromopropanoate in the presence of a base such as potassium carbonate in an aprotic solvent like DMF or DMSO.", "Step 2: The resulting ester is hydrolyzed using an acid such as hydrochloric acid or sulfuric acid in water or a water-miscible solvent like methanol or ethanol.", "Step 3: The product, methyl 3-[N-methyl-1-(1-methylpyrrolidin-2-yl)formamido]propanoate, is isolated by extraction and purification using standard techniques such as column chromatography or recrystallization." ] } | |
CAS RN |
2103522-84-3 |
Product Name |
methyl 3-[N-methyl-1-(1-methylpyrrolidin-2-yl)formamido]propanoate |
Molecular Formula |
C11H20N2O3 |
Molecular Weight |
228.3 |
Purity |
95 |
Origin of Product |
United States |
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